Cas no 1805614-52-1 (5-Amino-2-bromopyridine-3-methanol)

• Product Name: 5-Amino-2-bromopyridine-3-methanol
• CAS No: 1805614-52-1
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD28715208
• CID: 4803554
• PubChem ID: 130712733
• Update Time: 2025-11-02

5-Amino-2-bromopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromopyridine-3-methanol

• MDL： MFCD28715208
• Inchi： 1S/C6H7BrN2O/c7-6-4(3-10)1-5(8)2-9-6/h1-2,10H,3,8H2
• InChI Key： LYPOVDFPFWNDDG-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-bromopyridine-3-methanol

5-Amino-2-bromopyridine-3-methanol (CAS 1805614-52-1): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

5-Amino-2-bromopyridine-3-methanol (CAS 1805614-52-1) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applications in pharmaceutical and chemical synthesis. This bromopyridine derivative serves as a valuable intermediate for the preparation of various biologically active molecules, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-Amino-2-bromopyridine-3-methanol combines three functional groups - an amino group at position 5, a bromine atom at position 2, and a hydroxymethyl group at position 3 - which provide multiple sites for chemical modification. This multifunctional pyridine derivative has become particularly relevant in the development of small molecule drugs, as evidenced by recent patent filings and research publications. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups creates interesting electronic properties that can be exploited in various synthetic applications.

In pharmaceutical research, 5-Amino-2-bromopyridine-3-methanol has emerged as a key building block for the synthesis of potential therapeutic agents. Recent studies have explored its use in creating kinase inhibitors, which are important targets in cancer treatment and inflammatory diseases. The compound's ability to serve as a scaffold for drug discovery has made it particularly valuable in medicinal chemistry programs focusing on personalized medicine approaches.

The compound's applications extend beyond pharmaceuticals into materials science, where it has been investigated as a precursor for functional materials. Researchers have utilized 5-Amino-2-bromopyridine-3-methanol in the development of coordination polymers and metal-organic frameworks (MOFs), taking advantage of its ability to coordinate with various metal ions while providing additional functionalization sites. These materials show promise in applications ranging from gas storage to catalysis.

From a synthetic chemistry perspective, the bromine substituent in 5-Amino-2-bromopyridine-3-methanol offers excellent opportunities for cross-coupling reactions, making it valuable in palladium-catalyzed transformations such as Suzuki, Heck, and Buchwald-Hartwig reactions. The compound's versatility has led to its increasing adoption in high-throughput synthesis platforms, particularly in the context of combinatorial chemistry approaches for drug discovery.

The hydroxymethyl group present in 5-Amino-2-bromopyridine-3-methanol provides an additional handle for derivatization, allowing for the creation of esters, ethers, or other functionalized derivatives. This feature has been particularly useful in prodrug design, where researchers can modify the physicochemical properties of potential drug candidates. Recent trends in bioconjugation chemistry have also utilized this compound for creating targeted drug delivery systems.

In terms of analytical characterization, 5-Amino-2-bromopyridine-3-methanol can be identified and quantified using standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Proper handling and storage recommendations include protection from light and moisture to maintain its chemical integrity.

The market for 5-Amino-2-bromopyridine-3-methanol has seen steady growth in recent years, driven by increasing demand from pharmaceutical and specialty chemical manufacturers. Suppliers typically offer this compound in various quantities, from research-scale amounts to bulk quantities for industrial applications. Quality control specifications generally require ≥95% purity by HPLC analysis, with some specialized applications demanding higher purity grades.

Environmental and safety considerations for 5-Amino-2-bromopyridine-3-methanol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the compound. Disposal should be performed in accordance with local regulations for halogenated organic compounds.

Recent advances in synthetic methodology have improved the efficiency of 5-Amino-2-bromopyridine-3-methanol production, with several patented routes now available. These innovations have contributed to better cost-effectiveness and scalability, making the compound more accessible to researchers. The development of green chemistry approaches for its synthesis has been a particular focus area, aligning with broader industry trends toward sustainable chemical production.

Looking to the future, 5-Amino-2-bromopyridine-3-methanol is expected to maintain its importance in chemical research and development. Its applications in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies are currently being explored. The compound's versatility ensures it will remain relevant as new therapeutic modalities and materials applications continue to evolve.

For researchers considering 5-Amino-2-bromopyridine-3-methanol for their projects, several commercial sources are available, with options for custom synthesis and bulk quantities. Technical data sheets typically provide detailed information on physical properties, solubility characteristics, and recommended storage conditions. When planning synthetic routes incorporating this compound, consideration of its multiple reactive sites is essential for achieving desired selectivity in transformations.

In conclusion, 5-Amino-2-bromopyridine-3-methanol (CAS 1805614-52-1) represents a valuable tool in modern chemical research, with applications spanning pharmaceutical development, materials science, and synthetic methodology. Its unique combination of functional groups and reactivity patterns continues to inspire innovative applications, making it a compound of enduring interest to the scientific community.